Cas no 115021-39-1 (3-(2-phenylethynyl)benzaldehyde)
115021-39-1 structure
Product Name:3-(2-phenylethynyl)benzaldehyde
CAS No:115021-39-1
MF:C15H10O
MW:206.239304065704
CID:220026
PubChem ID:3145011
Update Time:2025-04-19
3-(2-phenylethynyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-(2-phenylethynyl)-
- 3-(2-phenylethynyl)benzaldehyde
- 3-phenylethynylbenzaldehyde
- diphenylacetylene-3-carboxaldehyde
- 3-PHENYLETHYNYL-BENZALDEHYDE
- DTXSID10389797
- BB 0259351
- RRMQKWJANJYKFC-UHFFFAOYSA-N
- A803286
- CS-0441247
- F2167-5391
- E79162
- 3-(Phenylethynyl)benzaldehyde
- 3-(phenylethynyl)-benzaldehyde
- SCHEMBL3735218
- FT-0642799
- Benzaldehyde, 3-(2-phenylethynyl)-
- 115021-39-1
- AKOS000511068
- 3-(Phenylethynyl)benzaldehyde, AldrichCPR
- MFCD02736017
- DB-041244
-
- MDL： MFCD02736017
- Inchi： 1S/C15H10O/c16-12-15-8-4-7-14(11-15)10-9-13-5-2-1-3-6-13/h1-8,11-12H
- InChI Key： RRMQKWJANJYKFC-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=C(C#CC2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 206.07300
- Monoisotopic Mass: 206.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.89890
3-(2-phenylethynyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012007-1g |
3-Phenylethynyl-benzaldehyde |
115021-39-1 | 1g |
6144CNY | 2021-05-07 | ||
| Alichem | A019114481-1g |
3-(Phenylethynyl)benzaldehyde |
115021-39-1 | 97% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012007-1g |
3-Phenylethynyl-benzaldehyde |
115021-39-1 | 1g |
6144.0CNY | 2021-07-13 | ||
| TRC | P399865-10mg |
3-Phenylethynyl-benzaldehyde |
115021-39-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399865-50mg |
3-Phenylethynyl-benzaldehyde |
115021-39-1 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P399865-100mg |
3-Phenylethynyl-benzaldehyde |
115021-39-1 | 100mg |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR51556-250mg |
3-(Phenylethynyl)benzaldehyde |
115021-39-1 | 95% | 250mg |
£198.00 | 2025-02-20 | |
| Apollo Scientific | OR51556-1g |
3-(Phenylethynyl)benzaldehyde |
115021-39-1 | 95% | 1g |
£595.00 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-313515-500 mg |
3-Phenylethynyl-benzaldehyde, |
115021-39-1 | 500MG |
￥1,918.00 | 2023-07-11 | ||
| eNovation Chemicals LLC | Y1259137-250mg |
Benzaldehyde, 3-(2-phenylethynyl)- |
115021-39-1 | 99% | 250mg |
$170 | 2024-07-28 |
3-(2-phenylethynyl)benzaldehyde Related Literature
-
Niranjan Panda,Irshad Mattan,Subhadra Ojha,Chandra Shekhar Purohit Org. Biomol. Chem. 2018 16 7861
115021-39-1 (3-(2-phenylethynyl)benzaldehyde) Related Products
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- 63697-96-1(4-Ethynylbenzaldehyde)
- 77123-56-9(3-Ethynylbenzaldehyde)
- 628290-78-8(Benzaldehyde, 4-[[3-(phenylethynyl)phenyl]ethynyl]-)
- 153390-76-2(Benzaldehyde,3,5-diethynyl-)
- 57341-98-7(4-(Phenylethynyl)benzaldehyde)
- 263746-70-9(1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI))
- 172508-29-1(4-(prop-1-yn-1-yl)benzaldehyde)
- 84907-55-1(2PE)
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